Cas no 42860-06-0 (4-Bromo-3-iodobenzoic acid)

• Product Name: 4-Bromo-3-iodobenzoic acid
• CAS No: 42860-06-0
• MF: C₇H₄BrIO₂
• MW: 326.913933753967
• MDL: MFCD12406813
• CID: 828949
• PubChem ID: 11667015
• Update Time: 2025-04-19

4-Bromo-3-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-iodobenzoic acid
• 3-Iodo-4-bromobenzoic acid
• 4-Bromo-3-iodo-benzoic acid
• 3-Jod-4-brombenzoesaeure
• 4-Brom-3-jod-benzoesaeure
• Benzoic acid,4-bromo-3-iodo
• Benzoic acid, 4-bromo-3-iodo-
• VRRRMWPFDXNFBX-UHFFFAOYSA-N
• RL03655
• AS06467
• CM10859
• X5290
• 42860-06-0
• AS-19198
• CS-W007229
• AB10180
• J-514731
• EN300-1241713
• AS-813/43501552
• MFCD12406813
• 4-Bromo-3-iodobenzoicacid
• SCHEMBL13642464
• AKOS015835310
• DTXSID30470318

• MDL： MFCD12406813
• Inchi： 1S/C7H4BrIO2/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3H,(H,10,11)
• InChI Key： VRRRMWPFDXNFBX-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(C(=O)O)=C1)Br

Computed Properties

• Exact Mass: 325.84400
• Monoisotopic Mass: 325.84394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.8

Experimental Properties

• Density: 2.331±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 243-244 ºC
• Boiling Point: 379.7°C at 760 mmHg
• Solubility: Very slightly soluble (0.27 g/l) (25 º C),
• PSA: 37.30000
• LogP: 2.75190

4-Bromo-3-iodobenzoic acid Security Information

• Hazard Statement： H315-H319-H335
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C